Cas no 205650-65-3 (Fipronil Desulfinyl)

• Product Name: Fipronil Desulfinyl
• CAS No: 205650-65-3
• MF: C₁₂H₄Cl₂F₆N₄
• MW: 389.083380699158
• MDL: MFCD08273842
• CID: 1059587
• PubChem ID: 329756157
• Update Time: 2026-04-29

Fipronil Desulfinyl Chemical and Physical Properties

Names and Identifiers

• Fipronil Desulfinyl
• 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethyl)pyrazole-3-carbonitrile
• FIPRONIL-DESULFINYL
• Fipronildesulfinyl Solution
• 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-trifluoromethyl-1H-pyrazole-3-carbonitrile
• desthiofipronil
• desulfinyl fipronil
• 5-Amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethyl)-1H-pyrazole-3-carbonitrile

• MDL： MFCD08273842
• Inchi： InChI=1S/C12H4Cl2F6N4/c13-5-1-4(11(15,16)17)2-6(14)9(5)24-10(22)8(12(18,19)20)7(3-21)23-24/h1-2H,22H2
• InChI Key： JWKXVHLIRTVXLD-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1Cl)N2C(=C(C(=N2)C#N)C(F)(F)F)N)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 387.97200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 189-190 °C
• PSA: 67.63000
• LogP: 5.25178

Fipronil Desulfinyl Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264-P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGII
• WGK Germany：3
• Hazard Category Code： 28
• Safety Instruction： 28-36/37-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Fipronil Desulfinyl

Comprehensive Analysis of Fipronil Desulfinyl (CAS No. 205650-65-3): Properties, Applications, and Environmental Impact

Fipronil Desulfinyl (CAS No. 205650-65-3) is a significant metabolite of the widely used insecticide Fipronil. This compound has garnered attention due to its persistence in the environment and potential ecological effects. As a desulfinylated derivative, it shares structural similarities with its parent compound but exhibits distinct chemical and biological properties. Researchers and environmentalists are increasingly interested in understanding its behavior in ecosystems, particularly in light of growing concerns about pesticide residues and their impact on non-target organisms.

The molecular structure of Fipronil Desulfinyl features a unique trifluoromethylsulfinyl group, which contributes to its stability and bioactivity. This characteristic makes it a subject of study in environmental chemistry and toxicology. Recent studies have focused on its degradation pathways in soil and water systems, as well as its potential bioaccumulation in food chains. These investigations are particularly relevant given the current global emphasis on sustainable agriculture and eco-friendly pest control solutions.

From an analytical perspective, Fipronil Desulfinyl presents challenges for detection due to its low concentrations in environmental samples. Advanced techniques such as LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) are often employed for its accurate quantification. This aspect is crucial for regulatory compliance and environmental monitoring programs, especially in regions with strict pesticide residue limits for agricultural products.

The ecological implications of Fipronil Desulfinyl have become a hot topic in scientific circles. Recent research suggests that even trace amounts may affect pollinator populations, particularly bees, which aligns with current concerns about colony collapse disorder. This connection has spurred interest in developing alternative pest management strategies that minimize ecological disruption while maintaining agricultural productivity.

In terms of regulatory status, Fipronil Desulfinyl is monitored as part of comprehensive pesticide metabolite screening programs worldwide. Its detection in food products often triggers additional safety assessments, reflecting the growing consumer demand for food safety and transparency in agricultural practices. This regulatory scrutiny has led to increased research into natural alternatives and biodegradable pest control methods.

The scientific community continues to investigate the long-term environmental fate of Fipronil Desulfinyl, particularly its interaction with soil microorganisms and potential for groundwater contamination. These studies are essential for developing improved risk assessment models and informing policy decisions about pesticide use. As public awareness grows regarding environmental health, the demand for comprehensive data on compounds like Fipronil Desulfinyl continues to increase.

From a technical standpoint, the synthesis and characterization of Fipronil Desulfinyl remain important for reference standard production in analytical laboratories. High-purity standards are crucial for accurate environmental monitoring and food safety testing, supporting global efforts to maintain sustainable farming practices while protecting ecosystem health.

Emerging research directions include studying the compound's behavior under various climate change scenarios, as temperature and precipitation patterns may influence its environmental persistence. Additionally, scientists are exploring innovative remediation techniques for contaminated sites, including biodegradation approaches using specialized microbial communities.

The discussion surrounding Fipronil Desulfinyl exemplifies the complex balance between agricultural productivity and environmental protection. As stakeholders across industries seek solutions that address both food security and ecological preservation, understanding the properties and impacts of such compounds becomes increasingly vital for informed decision-making and sustainable development.